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Compound of Interest

Compound Name: PSB-16133 sodium

Cat. No.: B15570692

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-16133 sodium is a potent and selective antagonist of the P2Y4 receptor, a G protein-
coupled receptor activated by uridine-5'-triphosphate (UTP).[1][2] With an IC50 value of 233
nM, PSB-16133 is a valuable tool for studying the physiological and pathological roles of the
P2Y4 receptor.[1][2] It is believed to act as an allosteric antagonist.[1] These application notes
provide detailed protocols for the in vitro characterization of PSB-16133 sodium, focusing on a
fluorescence-based intracellular calcium release assay.

Data Presentation

The following table summarizes the key quantitative data for PSB-16133 sodium.
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) Antagonist P2Y4 Receptor ) o
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be an allosteric
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Signaling Pathway

The P2Y4 receptor is a Gq protein-coupled receptor. Upon activation by its endogenous
agonist UTP, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored
intracellular calcium (Ca2+). PSB-16133 sodium, as an antagonist, blocks this signaling
cascade.
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1. Seed P2Y4-expressing cells
in 96-well plate

:

2. Load cells with Fluo-4 AM
(Calcium Indicator)

3. Wash cells to remove
excess dye

4. Incubate with various
concentrations of PSB-16133

5. Measure baseline
fluorescence

6. Add UTP (agonist) and
measure fluorescence change
7. Analyze data to
determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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